Cas no 843620-65-5 ((2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid)

• Product Name: (2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid
• CAS No: 843620-65-5
• MF: C₁₄H₁₁NO₆
• MW: 289.240244150162
• CID: 6783637
• PubChem ID: 937490
• Update Time: 2025-10-28

(2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• BBL000172
• (2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid
• CS-0330943
• 843620-65-5
• 3-(5-(4-Methoxy-3-nitrophenyl)furan-2-yl)acrylic acid
• (E)-3-[5-(4-methoxy-3-nitrophenyl)-2-furyl]-2-propenoic acid
• STK220381
• VS-00478
• (E)-3-(5-(4-methoxy-3-nitrophenyl)furan-2-yl)acrylic acid
• (E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid
• AKOS000109223

• Inchi： 1S/C14H11NO6/c1-20-13-5-2-9(8-11(13)15(18)19)12-6-3-10(21-12)4-7-14(16)17/h2-8H,1H3,(H,16,17)/b7-4+
• InChI Key： NYCOIMYVQYWDTG-QPJJXVBHSA-N
• SMILES： O1C(/C=C/C(=O)O)=CC=C1C1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 289.05863707g/mol
• Monoisotopic Mass: 289.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on (2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid

Comprehensive Overview of (2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid (CAS No. 843620-65-5)

(2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid (CAS No. 843620-65-5) is a specialized organic compound with a unique molecular structure that combines a furan ring, a nitro-substituted phenyl group, and a prop-2-enoic acid moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and advanced material synthesis. The presence of both electron-donating (methoxy group) and electron-withdrawing (nitro group) substituents on the phenyl ring makes this molecule particularly interesting for studying electronic effects in conjugated systems.

The chemical properties of (2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid are characterized by its moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. The compound exhibits strong UV absorption due to its extended π-conjugation system, making it potentially useful as a fluorescent probe or in optical materials. Recent studies have explored its potential as a building block for organic semiconductors, particularly in the development of organic photovoltaic materials, which aligns with current research trends in renewable energy technologies.

In pharmaceutical research, 843620-65-5 has been investigated as a potential pharmacophore for designing novel therapeutic agents. The furan-2-yl prop-2-enoic acid moiety is structurally similar to several known bioactive compounds, suggesting possible applications in developing anti-inflammatory or antimicrobial agents. Researchers are particularly interested in how the 4-methoxy-3-nitrophenyl substitution might influence biological activity, as this combination of substituents is relatively uncommon in medicinal chemistry.

The synthesis of (2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid typically involves multi-step organic reactions, including cross-coupling reactions and Knoevenagel condensation. Recent advances in green chemistry have explored more sustainable synthetic routes for similar compounds, reflecting the growing demand for environmentally friendly chemical processes. The compound's stability under various conditions makes it suitable for further derivatization, which is valuable for structure-activity relationship studies in drug discovery.

From a commercial perspective, CAS 843620-65-5 is primarily available as a research chemical for academic and industrial laboratories. The global market for specialized organic intermediates like this has been growing steadily, driven by increasing R&D investments in pharmaceutical and materials science sectors. Quality control parameters for this compound typically include HPLC purity analysis and spectroscopic characterization (NMR, MS) to ensure batch-to-batch consistency for research applications.

Current research trends involving (2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid focus on its potential in drug discovery and material science applications. Some studies are investigating its use as a precursor for metal-organic frameworks (MOFs), while others explore its biological activity profile. The compound's structural features make it particularly interesting for developing targeted therapies, especially in areas like cancer research where nitroaromatic compounds have shown specific activities.

For researchers working with 843620-65-5, proper handling procedures should be followed, including the use of personal protective equipment and adequate ventilation. While not classified as highly hazardous, standard laboratory safety protocols for organic compounds should be maintained. Storage recommendations typically suggest keeping the compound in a cool, dry place protected from light to maintain stability over extended periods.

The future outlook for (2E)-3-[5-(4-methoxy-3-nitrophenyl)furan-2-yl]prop-2-enoic acid appears promising, with potential applications emerging in multiple scientific domains. As research continues to uncover new properties and applications for this compound, its importance as a versatile chemical building block is likely to grow. The unique combination of structural features in this molecule offers numerous possibilities for chemical modification and derivatization, making it a valuable tool for innovation in both pharmaceutical and materials science research.